Cas no 90153-18-7 (4-methyl-5-(2-methylpropyl)-1,3-thiazol-2-amine)

• Product Name: 4-methyl-5-(2-methylpropyl)-1,3-thiazol-2-amine
• CAS No: 90153-18-7
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• MDL: MFCD20698142
• CID: 5235501
• PubChem ID: 18335544
• Update Time: 2025-10-28

4-methyl-5-(2-methylpropyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-methyl-5-(2-methylpropyl)-
• 4-methyl-5-(2-methylpropyl)-1,3-thiazol-2-amine

• MDL： MFCD20698142
• Inchi： 1S/C8H14N2S/c1-5(2)4-7-6(3)10-8(9)11-7/h5H,4H2,1-3H3,(H2,9,10)
• InChI Key： JCVXQWVLGLATLM-UHFFFAOYSA-N
• SMILES： S1C(CC(C)C)=C(C)N=C1N

Additional information on 4-methyl-5-(2-methylpropyl)-1,3-thiazol-2-amine

4-Methyl-5-(2-Methylpropyl)-1,3-Thiazol-2-Amine: A Comprehensive Overview

4-Methyl-5-(2-Methylpropyl)-1,3-thiazol-2-amine, also known by its CAS registry number CAS No 90153-18-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of 4-methyl-5-(2-methylpropyl)-1,3-thiazol-2-amine is characterized by a thiazole ring with substituents at positions 4 and 5, specifically a methyl group and a 2-methylpropyl group, respectively. The presence of an amine group at position 2 further enhances its chemical reactivity and functional versatility.

The synthesis of CAS No 90153-18-7 typically involves multi-step organic reactions, often starting from simpler precursors such as thiols or amines. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of thiazole derivatives, including this compound. Researchers have explored various strategies to optimize reaction conditions, such as the use of transition metal catalysts or microwave-assisted synthesis, to improve yield and purity.

In terms of physical properties, 4-methyl-5-(2-methylpropyl)-1,3-thiazol-2-amine exhibits a melting point of approximately 68°C and is sparingly soluble in water. Its solubility increases in polar organic solvents such as ethanol and acetone. The compound's stability under various environmental conditions has been studied extensively; it is reported to be stable under normal storage conditions but may degrade under harsh oxidative or acidic environments.

The applications of this compound are diverse and span across multiple industries. In the pharmaceutical sector, thiazole derivatives like CAS No 90153-18-7 are being investigated for their potential as drug candidates due to their ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted its anti-inflammatory and antioxidant properties, making it a promising lead compound for the development of new therapeutic agents.

In the field of materials science, the unique electronic properties of 4-methyl-5-(2-methylpropyl)-1,3-thiazol-2-amines have led to their exploration as components in advanced materials such as conductive polymers and sensors. Researchers have reported that incorporating this compound into polymer matrices can enhance electrical conductivity without compromising mechanical stability.

The environmental impact of CAS No 90153-18-7 has also been a topic of recent research. Studies have shown that it undergoes biodegradation under aerobic conditions, with complete mineralization occurring within a few weeks. This makes it a more environmentally friendly option compared to some other synthetic compounds used in similar applications.

In conclusion, 4-methyl-5-(2-methylpropyl)-1,3-thiazol-2-amines, or CAS No 90153–18–7, represents a versatile compound with promising applications across various domains. Its chemical properties make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern science and technology.